N1-(2-(furan-2-yl)-2-methoxyethyl)-N2-(furan-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-methoxyethyl]-N-(furan-2-ylmethyl)oxamide
• InChI: InChI=1S/C14H16N2O5/c1-19-12(11-5-3-7-21-11)9-16-14(18)13(17)15-8-10-4-2-6-20-10/h2-7,12H,8-9H2,1H3,(H,15,17)(H,16,18)
• InChI Key: ITJTXTGSSIHHKA-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NCC1=CC=CO1)C2=CC=CO2
• Molecular Formula: C14H16N2O5
• Molecular Weight: 292.29 g/mol

Description

Furan compounds are a class of organic compounds that contain a five-membered aromatic ring with four carbon atoms and one oxygen. They are key components in a wide range of chemical reactions and have been used in the synthesis of various pharmaceuticals.

Synthesis Analysis

The synthesis of furan compounds often involves the reaction of furfuryl alcohol with various reagents. For example, functionalized β-lactams were synthesized by reaction of (E)-1-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]methanimine with ketenes generated in situ from chloro- and dichloroacetic acids and 3-(methoxyimino)butanoic acid.

Molecular Structure Analysis

The molecular structure of furan compounds typically includes a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen.

Chemical Reactions Analysis

Furan compounds can undergo a variety of chemical reactions. For instance, they can participate in imine-imine rearrangement initiated by potassium hydride.

Physical And Chemical Properties Analysis

The physical and chemical properties of furan compounds depend on their specific structures. Generally, they are clear, colorless liquids when pure, but they can become yellow-colored upon prolonged standing.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have garnered attention in medicinal chemistry due to their remarkable therapeutic efficacy. Researchers have explored the antibacterial potential of this compound against both gram-positive and gram-negative bacteria. .

Mechanism of Action

Mode of Action

It is known that furan derivatives can interact with various biological targets, leading to changes in cellular processes . More detailed studies are required to elucidate the specific interactions of this compound with its targets .

Biochemical Pathways

Furan derivatives are known to be involved in a wide range of biological activities, suggesting that they may affect multiple pathways .

Result of Action

Understanding these effects requires detailed studies on the compound’s interaction with its targets and the subsequent cellular responses .

Safety and Hazards

The safety and hazards associated with furan compounds depend on their specific structures and uses. It’s important to refer to the relevant safety data sheets or other resources for specific information.

Future Directions

Furan platform chemicals have potential for a wide range of applications beyond fuels and plastics. They can be economically synthesized from biomass, offering a sustainable alternative to traditional resources such as crude oil.